molecular formula C16H20ClN B8504508 1-Benzyl-3,4-diethylpyridin-1-ium chloride CAS No. 60333-17-7

1-Benzyl-3,4-diethylpyridin-1-ium chloride

Cat. No.: B8504508
CAS No.: 60333-17-7
M. Wt: 261.79 g/mol
InChI Key: WAAFEMRVVWNUQW-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-3,4-diethylpyridin-1-ium chloride is a useful research compound. Its molecular formula is C16H20ClN and its molecular weight is 261.79 g/mol. The purity is usually 95%.
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Properties

CAS No.

60333-17-7

Molecular Formula

C16H20ClN

Molecular Weight

261.79 g/mol

IUPAC Name

1-benzyl-3,4-diethylpyridin-1-ium;chloride

InChI

InChI=1S/C16H20N.ClH/c1-3-15-10-11-17(13-16(15)4-2)12-14-8-6-5-7-9-14;/h5-11,13H,3-4,12H2,1-2H3;1H/q+1;/p-1

InChI Key

WAAFEMRVVWNUQW-UHFFFAOYSA-M

Canonical SMILES

CCC1=C(C=[N+](C=C1)CC2=CC=CC=C2)CC.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl chloride (250 g.) was added dropwise to a solution of 3,4-diethylpyridine (262 g., Beilsteins Handbuch der Organischen Chemie, Vierte Auflage, Julius Springer, Berlin, 1935 p. 253) in isopropyl alcohol (700 ml.). The resulting solution was refluxed (for 2 hr.), then concentrated under water pump vacuum. Benzene (250 ml.) was added to the residue and the solution was concentrated again. The process was repeated with two further portions (250 ml. and 500 ml.) of benzene. The residue began to crystallize. Benzene (2250 ml.) was added, affording a thick slurry of 1-benzyl-3,4-diethylpyridinium chloride.
Quantity
250 g
Type
reactant
Reaction Step One
Quantity
262 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One

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